Cas no 2137731-38-3 (1H-2-Benzopyran-1-one, 3-(aminomethyl)-6-bromo-3,4-dihydro-)

• Product Name: 1H-2-Benzopyran-1-one, 3-(aminomethyl)-6-bromo-3,4-dihydro-
• CAS No: 2137731-38-3
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 5257276
• Update Time: 2025-10-25

1H-2-Benzopyran-1-one, 3-(aminomethyl)-6-bromo-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3-(aminomethyl)-6-bromo-3,4-dihydro-

• Inchi： 1S/C10H10BrNO2/c11-7-1-2-9-6(3-7)4-8(5-12)14-10(9)13/h1-3,8H,4-5,12H2
• InChI Key： PBSVFVPGWFSRQF-UHFFFAOYSA-N
• SMILES： C1(CN)OC(=O)C2=CC=C(Br)C=C2C1

Additional information on 1H-2-Benzopyran-1-one, 3-(aminomethyl)-6-bromo-3,4-dihydro-

1H-2-Benzopyran-1-one, 3-(aminomethyl)-6-bromo-3,4-dihydro (CAS No. 2137731-38-3)

The compound 1H-2-Benzopyran-1-one, 3-(aminomethyl)-6-bromo-3,4-dihydro (CAS No. 2137731-38-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a gamma-pyrone ring. The presence of the bromine atom at the 6-position and the aminomethyl group at the 3-position introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and exploration in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1H-2-Benzopyran-1-one, 3-(aminomethyl)-6-bromo-3,4-dihydro through various methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the regiochemistry and stereochemistry of the molecule. These methods have significantly enhanced the scalability and reproducibility of its production, making it more accessible for research and development purposes.

The structural features of this compound make it an attractive candidate for exploring its biological activities. Preliminary studies have indicated that 1H-2-Benzopyran-1-one, 3-(aminomethyl)-6-bromo-3,4-dihydro exhibits promising antioxidant and anti-inflammatory properties. These findings have sparked interest in its potential application as a lead compound in the development of novel therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its biological significance, 1H-2-Benzopyran-1-one, 3-(aminomethyl)-6-bromo-3,4-dihydro has also been explored for its photophysical properties. Research has shown that this compound can act as a photosensitizer in certain photochemical reactions, making it a potential candidate for applications in photodynamic therapy or solar energy conversion systems.

Moreover, the incorporation of bromine in the molecule provides opportunities for further functionalization through nucleophilic aromatic substitution reactions. This opens up avenues for modifying the compound's pharmacokinetic properties or enhancing its bioavailability for specific therapeutic applications.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the synthesis and characterization of 1H-2-Benzopyran-1-one, 3-(aminomethyl)-6-bromo-3,4-dihydro. These efforts aim to address challenges related to scalability, cost-effectiveness, and environmental sustainability in its production process.

In conclusion, 1H-2-Benzopyran-1-one, 3-(aminomethyl)-6-bromo-3,4-dihydro (CAS No. 2137731-38-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and promising biological properties position it as a valuable asset in both academic research and industrial development. Continued exploration into its chemical and biological characteristics will undoubtedly unlock new possibilities for its utilization in advancing modern medicine and technology.